Tert-butyl (5-(aminomethyl)pyrazin-2-yl)carbamate

• IUPAC Name: tert-butyl N-[5-(aminomethyl)pyrazin-2-yl]carbamate
• InChI: InChI=1S/C10H16N4O2/c1-10(2,3)16-9(15)14-8-6-12-7(4-11)5-13-8/h5-6H,4,11H2,1-3H3,(H,13,14,15)
• InChI Key: RPXRWQLSUYIKRJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1=NC=C(N=C1)CN
• Molecular Formula: C10H16N4O2
• DSSTOX Substance ID: DTXSID30662832
• Molecular Weight: 224.26 g/mol
• CAS No.: 369638-71-1

Description

“Tert-butyl (5-(aminomethyl)pyrazin-2-yl)carbamate” is a chemical compound with the CAS Number: 187237-37-2. It has a molecular weight of 223.27 and is typically in solid form.

Molecular Structure Analysis

The InChI code for this compound is 1S/C11H17N3O2/c1-11(2,3)16-10(15)14-9-5-4-8(6-12)7-13-9/h4-5,7H,6,12H2,1-3H3,(H,13,14,15). This code provides a standard way to encode the compound’s molecular structure and formula.

Physical and Chemical Properties Analysis

This compound has a melting point of 132-134°C and a flash point of 148.2°C. It is typically stored at a temperature of 4°C.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of substituted pyrazinecarboxamides, including tert-butyl derivatives, involves condensation of corresponding chlorides with various aminothiazoles or anilines. These compounds have been evaluated for anti-mycobacterial, antifungal, and photosynthesis-inhibiting activities. For example, derivatives of substituted pyrazinecarboxylic acid have shown significant inhibition against Mycobacterium tuberculosis and antifungal effects against Trichophyton mentagrophytes. Their role in inhibiting oxygen evolution in spinach chloroplasts has also been studied (Doležal et al., 2006).

Investigation of Reactivity

Tert-butyl N-ethynyl-N-phenylcarbamate's reactivity in 1,3-dipolar cycloadditions has been explored. This reaction yields 5-amino pyrazole as a single regioisomer. Further, computational studies were conducted to understand the complete regioselectivity observed in these reactions (González et al., 2013).

Antimycobacterial, Antifungal, and Photosynthetic Inhibition

Studies on chlorinated N-phenylpyrazine-2-carboxamides, which include tert-butyl derivatives, have shown promising antimycobacterial and antifungal activities. These compounds have also been evaluated for their ability to inhibit photosynthetic electron transport, showing high inhibition in spinach chloroplasts (Doležal et al., 2010).

Role in Photosynthetic Electron Transport Inhibition

Pyrazole derivatives, including tert-butyl carbamates, have been synthesized and screened as potential inhibitors of photosynthetic electron transport. This research contributes to understanding the structure-activity relationship of these compounds in inhibiting photosynthesis (Vicentini et al., 2005).

Antimitotic Agents

The study of chiral isomers of certain carbamates, including those with tert-butyl groups, has shown their activity in biological systems. The S-isomer was found to be more potent than the R-isomer, indicating stereospecific activity in various biological applications (Temple & Rener, 1992).

Safety and Hazards

The compound is labeled with the signal word “Warning” and has hazard statements H302, H315, H319, H335. These statements indicate that it may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation.